Cas no 1195723-10-4 (7-Bromo-5-chloro-2(3H)-benzoxazolethione)

• Product Name: 7-Bromo-5-chloro-2(3H)-benzoxazolethione
• CAS No: 1195723-10-4
• MF: C₇H₃BrClNOS
• MW: 264.52681851387
• CID: 5251113
• Update Time: 2025-05-20

7-Bromo-5-chloro-2(3H)-benzoxazolethione Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-chloro-2(3H)-benzoxazolethione

• Inchi： 1S/C7H3BrClNOS/c8-4-1-3(9)2-5-6(4)11-7(12)10-5/h1-2H,(H,10,12)
• InChI Key： DZCNCQSCKYIXSE-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(Cl)C=C2NC1=S

Experimental Properties

• Density: 2.02±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 228 °C
• Boiling Point: 332.7±52.0 °C(Predicted)
• pka: 9.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-Bromo-5-chloro-2(3H)-benzoxazolethione

7-Bromo-5-chloro-2(3H)-benzoxazolethione: A Comprehensive Overview

7-Bromo-5-chloro-2(3H)-benzoxazolethione, also known by its CAS number 1195723-10-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzoxazole derivatives, which are known for their unique electronic properties and potential applications in various industries. The structure of 7-Bromo-5-chloro-2(3H)-benzoxazolethione comprises a benzene ring fused with an oxazole ring, featuring bromine and chlorine substituents at the 7 and 5 positions, respectively. These substituents play a crucial role in modulating the compound's electronic properties, making it a valuable molecule for research and development.

The synthesis of 7-Bromo-5-chloro-2(3H)-benzoxazolethione involves a series of intricate chemical reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

7-Bromo-5-chloro-2(3H)-benzoxazolethione exhibits unique chemical properties that make it an attractive candidate for various applications. Its electronic properties, including high electron-deficiency due to the electronegative bromine and chlorine atoms, make it suitable for use in electronic materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated its potential as a building block for advanced materials with tailored electronic characteristics.

In the pharmaceutical industry, 7-Bromo-5-chloro-2(3H)-benzoxazolethione has shown promise as a lead compound for drug development. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a valuable molecule for designing bioactive compounds. Researchers have explored its potential as an anti-inflammatory agent, antiviral drug, and anticancer therapeutic. For instance, studies have shown that this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease.

The application of 7-Bromo-5-chloro-2(3H)-benzoxazolethione extends beyond pharmaceuticals into the realm of analytical chemistry. Its high sensitivity to certain chemical environments makes it a useful reagent for detecting trace amounts of metals and other analytes in complex matrices. Recent advancements in sensor technology have leveraged this property to develop highly sensitive sensors for environmental monitoring.

The stability of 7-Bromo-5-chloro-2(3H)-benzoxazolethione under various conditions has been a subject of extensive research. Studies have shown that the compound is relatively stable under ambient conditions but can undergo degradation upon exposure to strong oxidizing agents or high temperatures. Understanding its stability is crucial for its safe handling and storage, particularly in industrial settings.

In conclusion, 7-Bromo-5-chloro-2(3H)-benzoxazolethione, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from electronics to pharmaceuticals, making it a valuable compound for both academic and industrial pursuits. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in the scientific community.